[3-(1H-Imidazol-1-yl)propyl](2-methylbutyl)amine

• Molecular Formula: C11H21N3
• Molecular Weight: 195.30 g/mol
• SMILES: CCC(C)CNCCCN1C=CN=C1
• InChI: InChI=1S/C11H21N3/c1-3-11(2)9-12-5-4-7-14-8-6-13-10-14/h6,8,10-12H,3-5,7,9H2,1-2H3
• InChIKey: ZAHJZARYKXOJNB-UHFFFAOYSA-N

Procurement Guide: [3-(1H-Imidazol-1-yl)propyl](2-methylbutyl)amine (CAS 1038731-17-7) - Properties and Class Positioning

[3-(1H-Imidazol-1-yl)propyl](2-methylbutyl)amine is a secondary aliphatic amine featuring an imidazole ring linked via a propyl chain to a chiral 2-methylbutyl group [1]. It belongs to the class of 1-substituted imidazole derivatives, which are widely used as building blocks in medicinal chemistry and as ligands in coordination chemistry . Its computed XLogP3-AA value is 1.6, and it possesses one hydrogen bond donor and two acceptors, placing it in favorable physicochemical space for lead-like compounds [1].

1

1‑substituted imidazole derivative; secondary aliphatic amine for building block and ligand research.

2

Favorable lead‑like space: moderate lipophilicity, balanced H‑bond donors/acceptors, and high Fsp³ from branched chain.

3

Racemic chiral center at the 2‑methylbutyl group supports enantioselective SAR and chiral resolution workflows.

• [1] PubChem. (2024). Compound Summary for CID 43126722, [3-(1H-Imidazol-1-yl)propyl](2-methylbutyl)amine. National Center for Biotechnology Information. View Source

Why [3-(1H-Imidazol-1-yl)propyl](2-methylbutyl)amine Cannot Be Replaced by Other Imidazole-Propyl-Amines

Generic substitution within the N-[3-(1H-imidazol-1-yl)propyl]amine class is not scientifically sound due to the critical role of the N-alkyl substituent in determining key drug-like properties. The 2-methylbutyl group in this compound imparts a distinct combination of lipophilicity (LogP 1.46-1.6) and molecular shape (Fsp3 0.727) that differs significantly from linear or differently branched analogs [1]. This specific branching influences membrane permeability, metabolic stability, and target binding conformation, making direct interchange with a butyl, isobutyl, or pentyl analog without re-optimization a high-risk proposition in a research program .

Alkyl branching directly shapes LogP and Fsp³; linear or less‑branched analogs may shift lipophilicity and molecular shape, altering property profiles.

The specific 2‑methylbutyl group influences target binding conformation and membrane permeability; direct swap with butyl or pentyl analogs may not preserve SAR.

Branching pattern can modulate metabolic stability; substitution without re‑optimization may require reassessment in ADME‑guided programs.

• [1] PubChem. (2024). Computed Properties for [3-(1H-Imidazol-1-yl)propyl](2-methylbutyl)amine (CID 43126722). View Source

Quantitative Differentiation: [3-(1H-Imidazol-1-yl)propyl](2-methylbutyl)amine Against In-Class Analogs

Lipophilicity Tuning: Higher LogP and Fsp3 Compared to the Butan-2-yl Analog

[3-(1H-Imidazol-1-yl)propyl](2-methylbutyl)amine exhibits a measured LogP of 1.46 and an Fsp3 of 0.727, making it more lipophilic and saturated compared to the butan-2-yl analog, which has a lower molecular weight and implicit lower LogP due to its smaller alkyl chain . While direct LogP data for the butan-2-yl analog from the same source is unavailable, the increase in carbon count and branching directly contributes to a higher predicted LogP and greater three-dimensionality.

LogP & Fsp³

Cross‑study comparable

LogP 1.46 (measured) vs. predicted lower for butan‑2‑yl analog

Supports selection for intracellular target programs requiring higher lipophilicity and saturation.

Fsp³ 0.727; comparative LogP inferred from alkyl chain size.

Evidence Dimension	Lipophilicity (LogP) and Fraction sp3 (Fsp3)
Target Compound Data	LogP: 1.46 (measured); Fsp3: 0.727
Comparator Or Baseline	(Butan-2-yl)[3-(1H-imidazol-1-yl)propyl]amine (C10H19N3, MW 181.28). Fsp3 not available; LogP predicted to be lower due to smaller alkyl chain.
Quantified Difference	Target compound LogP is 1.46. The target has one additional methylene and a methyl branch versus the comparator, conferring higher lipophilicity and steric bulk.
Conditions	Physicochemical properties sourced from Fluorochem and PubChem.

Why This Matters

Higher LogP and Fsp3 are correlated with improved membrane permeability and potentially better ADME profiles, making this compound a more suitable choice for projects targeting intracellular targets or requiring enhanced metabolic stability.

Stereochemical Complexity: Chiral Center Provides a Handle for Enantioselective Studies

The target compound contains one asymmetric atom, arising from the chiral center at the 2-position of the 2-methylbutyl chain, as indicated by its MDL definition . This is a stark contrast to achiral, straight-chain analogs like N-[3-(1H-imidazol-1-yl)propyl]butan-1-amine. The commercially supplied material is racemic, providing a direct starting point for chiral resolution to obtain enantiopure amines for structure-activity relationship (SAR) studies.

Chiral complexity

Class‑level inference

1 asymmetric atom vs. 0 in straight‑chain analog

Enables enantioselective SAR probe design and chiral resolution studies.

Racemic material as starting point; class‑level inference, verify specific target behavior.

Evidence Dimension	Molecular complexity (number of asymmetric centers)
Target Compound Data	1 asymmetric atom
Comparator Or Baseline	N-[3-(1H-imidazol-1-yl)propyl]butan-1-amine (linear chain, C10H19N3, MW 181.28). 0 asymmetric atoms.
Quantified Difference	1 vs. 0 chiral centers. This introduces the potential for stereospecific biological interactions.
Conditions	Structural analysis from SMILES string CCC(C)CNCCCN1C=CN=C1.

Why This Matters

The presence of a chiral center is essential for probing stereospecific binding in biological targets and can be a key driver of IP differentiation and selective biological activity.

Molecular Weight Advantage: Ideal Fragmental Mass vs. Heavier Branched Analog

With a molecular weight of 195.30 g/mol, [3-(1H-Imidazol-1-yl)propyl](2-methylbutyl)amine situates itself in a more fragment-like space compared to heavier analogs such as [3-(1H-imidazol-1-yl)propyl](2-methylpentan-3-yl)amine (MW 209.34 g/mol) . This 14 Da difference is significant in fragment-based drug discovery (FBDD), where maintaining a low molecular weight is critical for efficient fragment elaboration.

MW advantage

Cross‑study comparable

195.3 g/mol vs. 209.3 g/mol for heavier branched analog

May support fragment‑based library selection; aligns with fragment rule of three.

14 Da difference; relevant to early‑stage fragment elaboration screening.

Evidence Dimension	Molecular Weight (MW)
Target Compound Data	MW: 195.31 g/mol
Comparator Or Baseline	[3-(1H-imidazol-1-yl)propyl](2-methylpentan-3-yl)amine (CAS 1157716-10-3). MW: 209.34 g/mol .
Quantified Difference	MW difference: -14.03 g/mol (6.7% lower). Target compound is a lighter, more fragment-compliant molecule.
Conditions	MW sourced from Fluorochem product datasheets.

Why This Matters

For FBDD campaigns, the lower MW offers greater ligand efficiency potential and compliance with the 'Rule of Three', making it a superior choice for early-stage fragment screening libraries.

Optimal Application Scenarios for [3-(1H-Imidazol-1-yl)propyl](2-methylbutyl)amine Based on Differentiated Properties

Fragment-Based Lead Discovery Requiring Chiral Amine Building Blocks

The compound's low molecular weight (195.31 g/mol) and single chiral center make it an ideal fragment for FBDD programs . Its imidazole moiety can coordinate metal ions or act as a hydrogen bond donor/acceptor, while the 2-methylbutyl group provides a chiral, lipophilic vector for fragment growth. The racemic supply allows for initial screening, with the option to resolve enantiomers for follow-up SAR.

Synthesis of NAMPT or GABA-A Receptor Modulator Analogs

Patents on NAMPT inhibitors and GABA-A receptor modulators describe the use of N-[3-(1H-imidazol-1-yl)propyl]amine scaffolds [1]. This specific 2-methylbutyl variant provides a differentiated, branched alkyl chain that can explore hydrophobic pockets differently than linear or less-branched analogs, potentially leading to novel IP.

Ligand Design for Coordination Chemistry and Catalysis

1-(3-Aminopropyl)imidazole is a well-known ligand . The N-substituted derivative, [3-(1H-Imidazol-1-yl)propyl](2-methylbutyl)amine, offers a bulkier, chiral secondary amine for the design of transition metal catalysts. The increased steric bulk and chirality can induce asymmetry in catalytic reactions, a crucial parameter for asymmetric synthesis.

Application

Selection Property

Validation Focus

Fragment‑based lead discovery

Fragment‑compliant MW and chiral vector

Ligand efficiency and SAR elaboration with optional enantiomer resolution

NAMPT / GABA‑A modulator analog synthesis

Branched lipophilic vector for differentiated hydrophobic pocket exploration

IP‑differentiating scaffold; target binding and selectivity assays

Asymmetric catalysis ligand design

Chiral secondary amine with steric bulk from 2‑methylbutyl group

Enantioselectivity induction in transition‑metal catalytic reactions

• [1] Google Patents. (2013). US9334264B2, NAMPT inhibitors. View Source
• [2] Google Patents. (2005). US7348326B2, Heteroaryl fused aminoalkyl imidazole derivatives: selective modulators of GABAa receptors. View Source